
PBRM1 as a Therapeutic Target in Oncology: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pbrm1-BD2-IN-6

Cat. No.: B12390766 Get Quote

Introduction to PBRM1
Polybromo-1 (PBRM1), also known as BAF180, is a critical tumor suppressor protein and a

defining subunit of the Polybromo-associated BRG1-associated factor (PBAF) chromatin

remodeling complex.[1][2] The PBAF complex is a specific form of the larger SWI/SNF

(Switch/Sucrose Non-Fermentable) family of ATP-dependent chromatin remodelers, which play

a fundamental role in regulating gene expression by altering the structure of chromatin.[3]

PBRM1 contains six bromodomains that recognize acetylated lysine residues on histones,

enabling the PBAF complex to be recruited to specific genomic locations.[3][4] Through its role

in the PBAF complex, PBRM1 is involved in a multitude of cellular processes, including

transcription, DNA repair, cell cycle control, and the maintenance of genomic stability.[5][6]

Mutations in PBRM1 are frequently observed in a variety of human cancers, with a particularly

high incidence in clear cell renal cell carcinoma (ccRCC), where it is the second most

commonly mutated gene after von Hippel-Lindau (VHL).[7][8] The majority of these mutations

are inactivating, leading to a loss of PBRM1 function and subsequent dysregulation of the

cellular processes it governs.[9] This high frequency of inactivation underscores its importance

in tumor suppression and has positioned PBRM1 as a compelling target for the development of

novel cancer therapies.

The Role of PBRM1 in Oncology
PBRM1 functions as a bona fide tumor suppressor, and its loss is a key event in the

development and progression of several cancers. Inactivating mutations of PBRM1 have been
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identified in a range of malignancies, with the highest frequency observed in clear cell renal cell

carcinoma.

PBRM1 Mutation Frequencies in Various Cancers
Cancer Type

PBRM1 Mutation
Frequency

Reference(s)

Clear Cell Renal Cell

Carcinoma (ccRCC)
28% - 55% [4]

Chordomas 11% - 59% [4]

Cholangiocarcinomas 12% - 23% [4]

Mesotheliomas 7% - 20% [4]

Endometrial Carcinomas 12% [4]

Bladder Urothelial Carcinoma 9% [8]

Pancreatic Ductal

Adenocarcinoma
10% [8]

Gallbladder Carcinoma 25% [8]

Gastric Adenocarcinoma 7% [8]

Non-Small Cell Lung Cancer

(NSCLC)
3% [4]

Tumor Suppressor Functions of PBRM1
The tumor suppressor functions of PBRM1 are multifaceted and stem from its central role in

chromatin remodeling. Key functions include:

Genomic Stability: PBRM1 is crucial for maintaining centromeric cohesion during mitosis and

facilitating replication re-priming after replication fork stalling.[4] Its loss leads to increased

DNA damage, replication stress, and genomic instability.[10]

Cell Cycle Regulation: PBRM1 is involved in the transcriptional regulation of key cell cycle

inhibitors, such as p21.[8] Loss of PBRM1 can lead to dysregulation of the cell cycle,
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promoting uncontrolled cell proliferation.[9][11]

DNA Damage Response (DDR): PBRM1 participates in the ATM-dependent DNA repair

pathway and transcriptional silencing at DNA double-strand breaks.[4][12]

Regulation of Gene Expression: PBRM1, as part of the PBAF complex, regulates the

expression of genes involved in various cellular processes, including cell adhesion and

metabolism.[13]

Modulation of the Tumor Microenvironment: PBRM1 influences the anti-tumor immune

response.[4] Its deficiency has been associated with an improved response to

immunotherapy in some cancers.[14]

Signaling Pathways Involving PBRM1
PBRM1 is a key player in several signaling pathways that are critical for normal cellular function

and are often dysregulated in cancer.

PBRM1 in the SWI/SNF Chromatin Remodeling Pathway
PBRM1 is an integral component of the PBAF form of the SWI/SNF complex. This complex

utilizes the energy from ATP hydrolysis to remodel chromatin, thereby influencing gene

expression. The bromodomains of PBRM1 are crucial for targeting the complex to acetylated

histones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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